Cas no 2138241-35-5 (Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate)

Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate is a specialized organic compound featuring a benzoate ester core substituted with a 3-cyanoazetidin-1-yl group, a fluoro substituent, and a nitro group. The presence of the azetidine ring and cyano functionality enhances its utility as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules. The electron-withdrawing nitro and fluoro groups contribute to its reactivity, making it valuable for further functionalization. Its well-defined structure and high purity make it suitable for research applications in drug discovery and heterocyclic chemistry. The compound's stability and synthetic accessibility further support its use in exploratory and process chemistry.
Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate structure
2138241-35-5 structure
Product Name:Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate
CAS No:2138241-35-5
MF:C13H12FN3O4
MW:293.250486373901
CID:6046366
PubChem ID:165839104
Update Time:2025-05-19

Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • 2138241-35-5
    • ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate
    • EN300-1165151
    • Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate
    • Inchi: 1S/C13H12FN3O4/c1-2-21-13(18)9-3-12(16-6-8(5-15)7-16)10(14)4-11(9)17(19)20/h3-4,8H,2,6-7H2,1H3
    • InChI Key: KTHXLOCFPVXVIM-UHFFFAOYSA-N
    • SMILES: FC1=CC(=C(C(=O)OCC)C=C1N1CC(C#N)C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 293.08118403g/mol
  • Monoisotopic Mass: 293.08118403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 99.2Ų

Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1165151-0.05g
2138241-35-5
0.05g
$612.0 2023-06-08
Enamine
EN300-1165151-0.1g
2138241-35-5
0.1g
$640.0 2023-06-08
Enamine
EN300-1165151-0.25g
2138241-35-5
0.25g
$670.0 2023-06-08
Enamine
EN300-1165151-0.5g
2138241-35-5
0.5g
$699.0 2023-06-08
Enamine
EN300-1165151-1.0g
2138241-35-5
1g
$728.0 2023-06-08
Enamine
EN300-1165151-2.5g
2138241-35-5
2.5g
$1428.0 2023-06-08
Enamine
EN300-1165151-5.0g
2138241-35-5
5g
$2110.0 2023-06-08
Enamine
EN300-1165151-10.0g
2138241-35-5
10g
$3131.0 2023-06-08
Enamine
EN300-1165151-50mg
2138241-35-5
50mg
$612.0 2023-10-03
Enamine
EN300-1165151-100mg
2138241-35-5
100mg
$640.0 2023-10-03

Additional information on Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate

Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate (CAS No. 2138241-35-5): A Comprehensive Overview

Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate (CAS No. 2138241-35-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a benzene ring with nitro and fluoro substituents, linked to an azetidine ring through a cyano group. Such structural features make it a promising candidate for various biological and chemical applications, particularly in the development of novel therapeutic agents.

The< strong>Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate molecule exhibits a unique combination of electronic and steric properties, which are influenced by its substituents. The presence of the nitro group at the 2-position and the fluoro group at the 4-position introduces significant electron-withdrawing effects, enhancing the compound's reactivity and potential for further functionalization. Additionally, the cyanoazetidine moiety contributes to its structural rigidity and stability, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing azetidine rings. Azetidine derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The< strong>Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate (CAS No. 2138241-35-5) structure, with its cyanoazetidine core, positions it as a valuable building block for synthesizing novel bioactive molecules.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The benzene ring can be further functionalized to introduce additional pharmacophores or to enhance specific biological activities. For instance, researchers have explored the use of this compound as a precursor in the synthesis of more complex molecules with targeted therapeutic effects. The< strong>fluoro and< strong>nitro groups provide handles for selective modifications, allowing chemists to fine-tune the properties of the final product.

The< strong>Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate (CAS No. 2138241-35-5) has been studied in various preclinical models to assess its potential as a lead compound for drug development. Initial studies have demonstrated its ability to interact with specific biological targets, suggesting possible applications in treating diseases such as cancer and inflammatory disorders. The< strong>nitro group's redox-active nature further adds to its appeal, as it can participate in redox-sensitive drug delivery systems.

The synthesis of< strong>Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as 4-fluoronicotinic acid derivatives and cyanoazetidine precursors. These intermediates are then coupled using established synthetic methodologies to form the final product. The< strong>Ethyl group at the end of the molecule is introduced during later stages of synthesis to enhance solubility and metabolic stability.

The< strong>Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate (CAS No. 2138241-35-5) has also been investigated for its potential role in material science applications. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) or organic photovoltaic cells. Additionally, its ability to undergo selective functionalization allows for the creation of advanced polymers with tailored properties.

In conclusion, Ethyl 5-(3-cyanoazetidin-1-yI)-4-fluoro-2-nitrobenzoate represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse applications. Its molecular framework offers opportunities for developing novel therapeutic agents targeting various diseases, while its synthetic versatility allows for further exploration in material science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD